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Compound of Interest

Compound Name:
Thalidomide-4-O-C11-NH2

(hydrochloride)

Cat. No.: B10861416

Get Quote

Executive Summary
Thalidomide-4-O-C11-NH2 (also known as Thalidomide-O-C11-amine) is a specialized

functionalized intermediate used in the synthesis of Proteolysis Targeting Chimeras

(PROTACs). It serves as a Cereblon (CRBN) E3 ligase recruiting module connected to a

flexible, hydrophobic alkyl linker terminating in a primary amine.

This compound is critical for researchers designing PROTACs where a long, hydrophobic

separation (approx. 15–20 Å) is required between the E3 ligase and the Target Protein of

Interest (POI). The 11-carbon alkyl chain ("C11") offers distinct physicochemical properties

compared to hydrophilic PEG linkers, influencing cell permeability, ternary complex stability,

and degradation efficiency.

Chemical Identity & Properties
Unlike widely indexed commercial drugs, Thalidomide-4-O-C11-NH2 is often categorized as a

"linker-ligand conjugate" in research catalogs. While specific CAS numbers vary by salt form

(e.g., hydrochloride vs. trifluoroacetate), the chemical identity is structurally defined below.
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Physicochemical Data[1][2]
Property Description / Value

Chemical Name
4-((11-aminoundecyl)oxy)-2-(2,6-dioxopiperidin-

3-yl)isoindoline-1,3-dione

Common Name Thalidomide-4-O-C11-NH2

CAS Number

Not widely indexed in public registries; often

vendor-specific (e.g., MCE HY-133485 analog

class).[1]

Molecular Formula C₂₄H₃₃N₃O₅ (Free Base)

Molecular Weight 443.54 g/mol (Free Base)

Solubility
Soluble in DMSO (>50 mg/mL), DMF. Poor

solubility in water/PBS.

Appearance White to off-white solid

Storage -20°C, desiccated, protected from light.

Stability

Stable in solid form for >2 years. Solutions in

DMSO should be used within 24 hours or stored

at -80°C.

Structural Components[1][2][3][4][5]
Warhead (Anchor): 4-Hydroxythalidomide derivative.[2] Binds to the thalidomide-binding

domain of CRBN.[1][3][4][5]

Linker: 11-carbon linear alkyl chain (Undecyl). Provides hydrophobic spacing and flexibility.

Handle: Primary Amine (-NH₂).[6] Reactive site for conjugation to the POI ligand (typically via

amide coupling).

Mechanistic Role in PROTACs
Thalidomide-4-O-C11-NH2 functions as the "E3 Ligase Anchor" in a heterobifunctional

PROTAC molecule.
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Mechanism of Action
Permeation: The PROTAC enters the cell. The hydrophobic C11 chain may enhance passive

permeability compared to PEG linkers.

Binary Binding: The Thalidomide moiety binds to CRBN (part of the CRL4 E3 ubiquitin ligase

complex).[7]

Ternary Complex Formation: The POI ligand (conjugated to the amine) binds the target

protein. The C11 linker facilitates the formation of a ternary complex (POI-PROTAC-E3).

Ubiquitination & Degradation: CRBN recruits ubiquitin to surface lysines on the POI. The

poly-ubiquitinated POI is recognized and degraded by the 26S proteasome.

Pathway Diagram
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Caption: Logical flow of PROTAC-mediated protein degradation using a Thalidomide-based

anchor.

Synthesis & Experimental Protocols
Note: The synthesis of Thalidomide-4-O-C11-NH2 typically proceeds from 4-

hydroxythalidomide via O-alkylation.

Synthesis of Thalidomide-4-O-C11-NH2 (Protocol)
Prerequisites:

Starting Material: 4-Hydroxythalidomide (CAS 5054-59-1).[2]
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Linker Reagent: N-Boc-11-bromoundecylamine (CAS 143555-90-2).

Solvents/Reagents: DMF (anhydrous), Potassium Carbonate (K₂CO₃), TFA or HCl/Dioxane.

Step 1: O-Alkylation

Dissolve 4-Hydroxythalidomide (1.0 eq) in anhydrous DMF (0.1 M concentration).

Add K₂CO₃ (1.5 eq) and stir at room temperature for 15 minutes to deprotonate the phenol.

Add N-Boc-11-bromoundecylamine (1.1 eq).

Heat the mixture to 60°C and stir for 4–12 hours. Monitor by LC-MS for the formation of the

Boc-protected intermediate.

Workup: Dilute with water, extract with Ethyl Acetate (3x). Wash organics with brine, dry over

Na₂SO₄, and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Step 2: Boc-Deprotection

Dissolve the Boc-intermediate in DCM (or Dioxane).

Add TFA (20% v/v in DCM) or 4M HCl in Dioxane (5-10 eq).

Stir at room temperature for 1–2 hours until LC-MS shows complete conversion to the

amine.

Isolation: Concentrate under reduced pressure. For HCl salt, triturate with diethyl ether to

yield the solid product.

Conjugation Workflow (PROTAC Assembly)
This protocol describes coupling Thalidomide-4-O-C11-NH2 to a POI ligand containing a

carboxylic acid.

Activation: Dissolve POI Ligand-COOH (1.0 eq) in DMF/DMSO. Add HATU (1.1 eq) and

DIPEA (3.0 eq). Stir for 5 mins.
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Coupling: Add Thalidomide-4-O-C11-NH2 (1.0–1.2 eq).

Reaction: Stir at Room Temperature for 2–16 hours.

Validation: Monitor by LC-MS for the mass of [POI-Linker-Thalidomide].

Purification: Preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Synthesis Workflow Diagram
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Caption: Step-by-step synthesis of the Thalidomide-4-O-C11-NH2 linker-ligand.

Critical Considerations for Drug Design
Linker Length & Composition[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10861416/docs?utm_src=pdf-body-img#thalidomide-4-o-c11-nh2-technical-guide-for-protac-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Why C11? The 11-carbon chain provides a "long" linker (~15 Å extended). This is often used

when the POI binding pocket is deep, or when shorter linkers (C2-C6) cause steric clashes

between the E3 ligase and the POI.

Hydrophobicity: Unlike PEG linkers, the alkyl chain is hydrophobic. This can improve cellular

permeability but may reduce aqueous solubility. Researchers must balance this by ensuring

the POI ligand is sufficiently polar or using formulation strategies (e.g., cyclodextrins).

Negative Control Design
To validate that degradation is CRBN-dependent, researchers should synthesize a negative

control PROTAC.

Method: Use N-Methyl-Thalidomide-4-O-C11-NH2. Methylation of the glutarimide nitrogen

prevents CRBN binding, serving as a perfect structural control that cannot recruit the ligase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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